Cas no 1392804-89-5 (tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate)

• Product Name: tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• CAS No: 1392804-89-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD23106180
• CID: 4596533
• PubChem ID: 58007014
• Update Time: 2025-08-04

tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• Carbamic acid, N-(3-hydroxycyclobutyl)-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxycyclobutyl(methyl)carbamate
• t-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• EN300-7210062
• SCHEMBL17184415
• TERT-BUTYL N-(TRANS-3-HYDROXYCYCLOBUTYL)-N-METHYLCARBAMATE
• P13665
• PS-17416
• 1033718-20-5
• 1033718-10-3
• tert-Butyl N-(cis-3-hydroxycyclobutyl)-N-methylcarbamate
• 1392804-89-5
• tert-butyl (3-hydroxycyclobutyl)(methyl)carbamate
• DTXSID101146749
• AS-39777
• tert-Butyl (cis-3-hydroxycyclobutyl)(methyl)carbamate
• AS-34700
• AKOS024438322
• MFCD23106180
• SY098551
• CS-0183440
• TERT-BUTYL N-METHYL-N-[(1R,3R)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• PB37715
• tert-butyl N-methyl-N-[(1s,3s)-3-
• trans-(N-Boc-N-methylamino)cyclobutan-3-ol
• cis-(N-Boc-N-methylamino)cyclobutan-3-ol
• DB-144696
• tert-ButylN-(3-hydroxycyclobutyl)-N-methylcarbamate
• trans-3-[Boc-(methyl)amino]cyclobutanol
• hydroxycyclobutyl]carbamate
• CS-0048049
• EN300-6472571
• EN300-7170235
• cis-3-[Boc(methyl)amino]cyclobutanol
• tert-Butyl (trans-3-hydroxycyclobutyl)(methyl)carbamate
• PB37132
• SB20969
• SY112237
• MFCD21362306
• tert-Butyl N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• SCHEMBL13567986
• AKOS025290306
• PB23092
• TERT-BUTYL N-METHYL-N-[(1S,3S)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• MFCD21362303
• SCHEMBL13567993
• SB20679

• MDL： MFCD23106180
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11(4)7-5-8(12)6-7/h7-8,12H,5-6H2,1-4H3
• InChI Key： AWAUKBRXWGIKJB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CC(O)C1)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 1392804-89-5 and Product Name: Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate

The compound with the CAS number 1392804-89-5 and the product name Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a 3-hydroxycyclobutyl moiety, which introduces hydrophilic characteristics. These features collectively contribute to its distinctive chemical behavior and reactivity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. The N-methylcarbamate functional group in this compound is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Research has demonstrated that carbamates can serve as effective intermediates in the synthesis of various bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The presence of the 3-hydroxycyclobutyl group further enhances the compound's potential by introducing hydrogen bonding capabilities, which can be exploited in drug design to improve binding affinity and selectivity.

One of the most compelling aspects of Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate is its potential role in the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating a variety of diseases. For instance, research has indicated that modifications to the tert-butyl group can influence the compound's solubility and metabolic stability, which are critical factors in drug formulation. Additionally, the hydroxyl group in the 3-hydroxycyclobutyl moiety can be targeted for further functionalization to enhance specific biological activities.

The synthesis of Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the tert-butyl group typically requires protection-deprotection strategies to prevent unwanted side reactions, while the installation of the 3-hydroxycyclobutyl unit necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is essential for large-scale applications in pharmaceutical research.

Recent breakthroughs in computational chemistry have also contributed to our understanding of Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate's properties. Molecular modeling studies have revealed insights into how the arrangement of atoms within this compound influences its interactions with biological targets. These insights are invaluable for designing next-generation drugs that are more effective and have fewer side effects. By leveraging computational tools, researchers can predict how modifications to the molecule will affect its biological activity, thereby accelerating the drug discovery process.

The potential applications of Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for designing novel materials with specialized properties. For example, researchers are exploring its use in creating polymers with enhanced mechanical strength or biodegradability. Such materials could find applications in various industries, including packaging, construction, and biomedicine.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate for therapeutic purposes. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, and computational science—has opened up new avenues for innovation. This compound exemplifies how meticulous chemical design can lead to discoveries that have far-reaching implications for human health and industrial applications.

In conclusion, Tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate (CAS No. 1392804-89-5) represents a fascinating subject of study with significant potential in pharmaceutical chemistry. Its unique structural attributes and versatile reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific methodologies continue to advance, we can expect even more innovative applications for this remarkable compound in the years to come.